N-(2-methoxyethyl)-N-methyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
Overview
Description
N-(2-methoxyethyl)-N-methyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide is a useful research compound. Its molecular formula is C12H17NO5S and its molecular weight is 287.3. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-(2-methoxyethyl)-N-methyl-2,3-dihydro-1,4-benzodioxine-6-sulfonamide involves the reaction of 2-methoxyethylamine with 2,3-dihydro-1,4-benzodioxine-6-sulfonyl chloride in the presence of a base to form the desired product.", "Starting Materials": [ "2-methoxyethylamine", "2,3-dihydro-1,4-benzodioxine-6-sulfonyl chloride", "Base (e.g. triethylamine)" ], "Reaction": [ "Step 1: Dissolve 2,3-dihydro-1,4-benzodioxine-6-sulfonyl chloride in a suitable solvent (e.g. dichloromethane).", "Step 2: Add a base (e.g. triethylamine) to the solution and stir for a few minutes.", "Step 3: Slowly add 2-methoxyethylamine to the reaction mixture while stirring.", "Step 4: Allow the reaction to proceed at room temperature for several hours.", "Step 5: Quench the reaction by adding water and stirring for a few minutes.", "Step 6: Extract the product with a suitable organic solvent (e.g. ethyl acetate).", "Step 7: Purify the product by column chromatography or recrystallization." ] } | |
CAS No. |
2208923-86-6 |
Molecular Formula |
C12H17NO5S |
Molecular Weight |
287.3 |
Purity |
95 |
Origin of Product |
United States |
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